Cas no 58-97-9 (Uridine 5'-Monophosphate)

• Product Name: Uridine 5'-Monophosphate
• CAS No: 58-97-9
• MF: C₉H₁₃N₂O₉P
• MW: 324.181283712387
• MDL: MFCD00067346
• CID: 369866
• PubChem ID: 24900628
• Update Time: 2025-11-02

Uridine 5'-Monophosphate Chemical and Physical Properties

Names and Identifiers

• 5'-Uridylic acid
• 5'-UMP
• UMP
• Uridine 5′-monophosphate
• Uridine 5'-Monophosphate
• IMP
• U 5'-P
• Uridine 5`-monophosphate
• Uridine-5'-phosphate
• uridinemonophosphate
• uridinephosphate
• Uridylate
• Uridylic acid
• U 5′-P
• Uridine 5'-phosphoric acid
• Uridine monophosphate
• uridine-5'-monophosphate
• Uridine phosphate
• Uridine 5'-phosphate
• UMP (nucleic acid)
• Uridine 5'-(dihydrogen phosphate)
• 5'Uridylic acid
• E2OU15WN0N
• 2,4(1H,3H)-pyrimidinedione, 1-(5-O-phosphono-beta-D-ribofuranosyl)-
• Polyuridylic acids
• {[(2R,3S,4R,5R)-5-(2,4-dioxo-1,2,3
• UMP; 5'-Uridylic acid
• Uridine 5’-monophosphte
• AKOS016009839
• C00105
• URIDINE 5' MONOPHOSPHATE
• BRN 0047486
• s9451
• Epitope ID:196258
• EINECS 200-408-0
• {[(2R,3S,4R,5R)-5-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}phosphonic acid
• CHEMBL214393
• [(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• 5'-ridylic acid
• [(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate
• 5'-URIDYLIC ACID [MI]
• Uridine, mono(dihydrogen phosphate) (ester)
• Acids, Uridylic
• URIDINE PHOSPHATE [WHO-DD]
• uridine-monophosphate
• Uridylic Acids
• uridine-phosphate
• GTPL5125
• 58-97-9
• AS-56739
• Uridine mono(dihydrogen phosphate)
• W-203212
• Acid, Uridylic
• 5'-Monophosphate, Uridine
• C9H13N2O9P
• UNII-E2OU15WN0N
• BDBM50398699
• NCGC00163325-01
• 1loq
• 27416-86-0
• bmse000280
• 5'-Uridylic acid,
• DTXSID20883211
• Monophosphate, Uridine
• DB03685
• Uridylicacid
• U5P
• DJJCXFVJDGTHFX-XVFCMESISA-N
• BP-58611
• AC-32138
• 5-24-06-00173 (Beilstein Handbook Reference)
• CS-0022391
• SCHEMBL157644
• 5'-uridylic acid (8CI)(9CI)
• 5'-Uridylate monophosphate
• CHEBI:16695
• Uridine 5'-phosphorate
• 954D2AA9-0360-4F63-A7BF-63254220F1F3
• HY-101981
• ((2R,3S,4R,5R)-5-(2,4-Dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
• F20483
• MFCD00067346
• W-105350
• Uridylic acid (6CI)
• UridylsA currencyure
• 1xz8
• Q27074278
• pU
• 5'-uridylate
• UMP(2-)
• UMP dianion
• URIDINE 5-MONOPHOSPHATE FREE ACID
• Uridine 5 inverted exclamation marka-monophosphate
• 1ST6906
• 5'-Uridylic acid; UMP
• Uridine-5'-(dihydrogen phosphate)

• MDL： MFCD00067346
• Inchi： 1S/C9H13N2O9P/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(20-8)3-19-21(16,17)18/h1-2,4,6-8,13-14H,3H2,(H,10,12,15)(H2,16,17,18)/t4-,6-,7-,8-/m1/s1
• InChI Key： DJJCXFVJDGTHFX-XVFCMESISA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O
• BRN： 0047486

Computed Properties

• Exact Mass: 324.03600
• Monoisotopic Mass: 324.03586699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 166

Experimental Properties

• Density: 1.865±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 202 º C (decomposition)
• Boiling Point: 700.1±70.0 °C at 760 mmHg
• Flash Point: 377.2±35.7 °C
• Solubility: H2O: soluble50mg/mL, clear, colorless
• PSA: 181.12000
• LogP: -2.73490

Uridine 5'-Monophosphate Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• RTECS：YU8088000
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleotides Pyrimidine ribonucleoside monophosphates

Additional information on Uridine 5'-Monophosphate

Recent Advances in Uridine 5'-Monophosphate (58-97-9) Research: Key Findings and Implications

Uridine 5'-Monophosphate (UMP), with the CAS number 58-97-9, is a nucleotide that plays a crucial role in RNA synthesis, cellular metabolism, and energy transfer. Recent studies have highlighted its potential therapeutic applications, particularly in neurology, immunology, and metabolic disorders. This research brief synthesizes the latest findings on UMP, focusing on its biochemical properties, mechanisms of action, and emerging clinical applications.

One of the most significant advancements in UMP research is its role in neuroprotection. A 2023 study published in Journal of Neurochemistry demonstrated that UMP supplementation enhances synaptic plasticity and cognitive function in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. The study attributed these effects to UMP's ability to upregulate phosphatidylcholine synthesis, a critical component of neuronal membranes. These findings suggest that UMP could be a promising candidate for adjuvant therapy in neurodegenerative disorders.

In the field of immunology, UMP has been investigated for its immunomodulatory properties. A recent Nature Immunology paper (2024) revealed that UMP modulates macrophage polarization, shifting them from a pro-inflammatory (M1) to an anti-inflammatory (M2) phenotype. This mechanism was found to ameliorate symptoms in autoimmune diseases like rheumatoid arthritis and multiple sclerosis. The study also identified specific signaling pathways, including the TLR4/NF-κB axis, as key mediators of UMP's effects.

Metabolically, UMP has shown promise in addressing mitochondrial dysfunction. Research published in Cell Metabolism (2023) highlighted UMP's role in enhancing mitochondrial biogenesis and ATP production in skeletal muscle cells. This effect was particularly pronounced in models of age-related metabolic decline, suggesting potential applications in sarcopenia and type 2 diabetes. The study further elucidated that UMP's metabolic benefits are mediated through the activation of AMPK and PGC-1α pathways.

From a pharmaceutical perspective, advancements in UMP delivery systems have been notable. A 2024 study in Advanced Drug Delivery Reviews explored the use of nanoparticle-based carriers to improve UMP's bioavailability and targeted delivery. These innovations address previous challenges related to UMP's rapid degradation and poor absorption, paving the way for more effective therapeutic formulations.

In conclusion, recent research underscores Uridine 5'-Monophosphate (58-97-9) as a multifaceted molecule with significant therapeutic potential. Its applications span neuroprotection, immunomodulation, and metabolic regulation, supported by robust mechanistic insights. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications, particularly in optimizing delivery systems and dosing regimens.